Cas no 2094196-09-3 (N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine)

• Product Name: N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine
• CAS No: 2094196-09-3
• MF: C₁₀H₁₁ClN₂S₂
• MW: 258.790738344193
• CID: 5830876
• PubChem ID: 126824321
• Update Time: 2025-08-05

N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6695636
• 2094196-09-3
• N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine
• Z2677914614
• AKOS033975143

• Inchi： 1S/C10H11ClN2S2/c1-2-3-13(8-6-14-7-8)5-10-12-4-9(11)15-10/h1,4,8H,3,5-7H2
• InChI Key： QXUKAOLUIRCUBF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN(CC#C)C2CSC2)S1

Computed Properties

• Exact Mass: 258.0052184g/mol
• Monoisotopic Mass: 258.0052184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Additional information on N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine

N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine: A Comprehensive Overview

N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine, also known by its CAS number 2094196-09, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring, a thietane ring, and an alkyne group. These structural elements contribute to its diverse chemical properties and potential applications.

The thiazole ring in the molecule is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. The presence of a chlorine substituent at the 5-position of the thiazole ring further enhances the compound's reactivity and selectivity in chemical transformations.

The thietane ring, on the other hand, is a three-membered cyclic ether that adds rigidity to the molecule. This structural feature is crucial for controlling the conformational flexibility of the compound, which is essential for its interactions with other molecules. The combination of the thiazole and thietane rings creates a unique molecular architecture that has been explored in recent studies for applications in drug design and materials synthesis.

One of the most notable aspects of this compound is its alkyne group (-C≡CH), which introduces sp-hybridized carbons into the structure. Alkynes are known for their ability to undergo various cycloaddition reactions, such as Diels-Alder reactions, making them valuable intermediates in organic synthesis. Recent research has focused on leveraging this property to develop new synthetic pathways for complex molecules with potential therapeutic applications.

In terms of synthesis, N-[(5-chloro-1,3-thiazol-2-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis typically begins with the preparation of the thiazole derivative, followed by coupling with an appropriate amine to form the final product. This process requires precise control over reaction conditions to ensure high yields and purity.

The compound has shown promise in several areas of research. In drug discovery, its structural features make it a potential candidate for targeting specific biological pathways or enzymes. Recent studies have explored its ability to inhibit certain enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for developing new therapeutics.

In materials science, the compound's unique electronic properties have been investigated for applications in organic electronics. Its ability to form stable charge transfer complexes makes it a candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Researchers have also explored its potential as a building block for self-assembled monolayers (SAMs), which are used in surface functionalization and sensing applications.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation between the thiazole ring and the alkyne group, which enhances its electron transport properties. These findings have opened new avenues for optimizing its performance in electronic devices.

In conclusion, N-(5-chloro-_thiazol-methyl)-N-(prop-yn-yli)thietan-amine) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.